3-(difluoromethyl)-5-methyl-1H-1,2,4-triazole

• IUPAC Name: 3-(difluoromethyl)-5-methyl-1H-1,2,4-triazole
• InChI: InChI=1S/C4H5F2N3/c1-2-7-4(3(5)6)9-8-2/h3H,1H3,(H,7,8,9)
• InChI Key: PFTVXFCTPWXITA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)C(F)F
• Molecular Formula: C4H5F2N3
• Molecular Weight: 133.10 g/mol
• CAS RN: 1094760-03-8

Description

The compound “3-(difluoromethyl)-5-methyl-1H-1,2,4-triazole” belongs to the class of organic compounds known as triazoles, which are characterized by a five-membered ring structure composed of three nitrogen atoms and two carbon atoms. Difluoromethyl groups are often used in pharmaceuticals and agrochemicals due to their ability to modify the physical properties of organic compounds, including solubility, metabolic stability, and lipophilicity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular size, and functional groups all play a role. For instance, the presence of a difluoromethyl group could influence the compound’s polarity and reactivity.

Scientific Research Applications

Pharmaceutical Development

. The difluoromethyl group is a common motif in many drugs due to its lipophilicity and ability to mimic the thiol (-SH) group, which is crucial for binding to biological targets. This compound, with its difluoromethylated triazole ring , could serve as a building block for designing new drugs with enhanced efficacy and safety profiles.

Agricultural Chemistry

. The triazole ring is a component of many pesticides due to its ability to disrupt the biosynthesis of essential sterols in fungi. The addition of a difluoromethyl group could lead to the development of new compounds with improved stability and potency against various plant pathogens.

Material Science

. When incorporated into polymers or coatings, it can enhance the material’s resistance to degradation by water, chemicals, and UV light. This makes it valuable for applications that require long-lasting protective surfaces.

Organic Synthesis

. The difluoromethylated triazole can undergo various chemical reactions, such as nucleophilic substitution or addition, to yield a wide range of functionalized molecules. This is particularly useful in the synthesis of complex organic compounds with precise structural requirements.

Medicinal Chemistry

. It can increase the oral bioavailability and metabolic stability of drugs, making the difluoromethylated triazole a valuable moiety for drug discovery and optimization.

Bioconjugation

. This is particularly important in the development of targeted drug delivery systems, where the triazole ring can serve as a linker between a drug and a targeting moiety, such as an antibody or peptide.

Safety And Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions, including using personal protective equipment and working in a well-ventilated area.

Future Directions

Difluoromethylation reactions, and the development of new difluoromethylated compounds, are active areas of research. Future work may focus on developing new synthetic methods, exploring the properties of these compounds, and investigating their potential applications in various fields.